Cas no 74431-52-0 (Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-)

Propanoic acid,3-(acetylthio)-2-methyl-, (2R)- structure
74431-52-0 structure
Product Name:Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-
CAS No:74431-52-0
MF:C6H10O3S
MW:162.206800937653
CID:573087
PubChem ID:6928497
Update Time:2025-04-19

Propanoic acid,3-(acetylthio)-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(acetylthio)-2-methyl-, (2R)-
    • D -(-)-S-ACETYL-BETA-MERCAPTO- ISOBUTYRIC ACID
    • D-(-)-S-ACETYL-B-MERCAPTO- ISOBUTYRIC ACID
    • (2R)-3-(acetylsulfanyl)-2-methylpropanoic acid
    • (R)-3-(Acetylthio)-2-methylpropionic acid
    • (2R)-3-acetylsulfanyl-2-methylpropanoic acid
    • (r)-b-acetylmercapto-isobutyric acid
    • 3-Acetylthioisobutyric acid
    • D-beta-Acetylthioisobutyric acid
    • SCHEMBL6227437
    • (2R)-3-(acetylthio)-2-methylpropanoic acid
    • (R)-3-acetylthioisobutyric acid
    • (R)-3-(acetylthio)isobutyric acid
    • CHEBI:137433
    • (R)-3-(acetylthio)-2-methylpropanoic acid
    • DTXSID701266917
    • EINECS 277-868-4
    • AKOS015964162
    • (2R)-3-acetylthioisobutyric acid
    • 74431-52-0
    • (2R)-3-(acetylthio)-2-methylpropionic acid
    • D-(-)-S-Acetyl-beta-mercaptoisobutyric acid
    • CS-0435911
    • NS00089651
    • D-(-)-3-Acetylsulfanyl-2-methylpropionic acid
    • AC-18286
    • (2R)-3-(acetylthio)isobutyric acid
    • Inchi: 1S/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)/t4-/m0/s1
    • InChI Key: VFVHNRJEYQGRGE-BYPYZUCNSA-N
    • SMILES: S(C(C)=O)C[C@@H](C(=O)O)C

Computed Properties

  • Exact Mass: 162.035
  • Monoisotopic Mass: 162.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.7A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.213
  • Boiling Point: 276.5°C at 760 mmHg
  • Flash Point: 121°C
  • Refractive Index: 1.501
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